Cas no 2229580-04-3 (4-(difluoromethyl)sulfanylphenyl sulfamate)

• Product Name: 4-(difluoromethyl)sulfanylphenyl sulfamate
• CAS No: 2229580-04-3
• MF: C₇H₇F₂NO₃S₂
• MW: 255.262186288834
• CID: 6074139
• PubChem ID: 165684688
• Update Time: 2025-06-08

4-(difluoromethyl)sulfanylphenyl sulfamate Chemical and Physical Properties

Names and Identifiers

• 4-(difluoromethyl)sulfanylphenyl sulfamate
• EN300-2001914
• 2229580-04-3
• 4-[(difluoromethyl)sulfanyl]phenyl sulfamate

• Inchi： 1S/C7H7F2NO3S2/c8-7(9)14-6-3-1-5(2-4-6)13-15(10,11)12/h1-4,7H,(H2,10,11,12)
• InChI Key： OHGGXCPTKVUEMX-UHFFFAOYSA-N
• SMILES： S(N)(=O)(=O)OC1C=CC(=CC=1)SC(F)F

Computed Properties

• Exact Mass: 254.98354176g/mol
• Monoisotopic Mass: 254.98354176g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 103Ų

Additional information on 4-(difluoromethyl)sulfanylphenyl sulfamate

Research Brief on 4-(Difluoromethyl)sulfanylphenyl Sulfamate (CAS: 2229580-04-3): Advances and Applications in Chemical Biology and Medicine

The compound 4-(difluoromethyl)sulfanylphenyl sulfamate (CAS: 2229580-04-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, mechanism of action, and emerging roles in drug development. Recent studies highlight its utility as a versatile scaffold for designing enzyme inhibitors, particularly targeting sulfatases and other sulfur-metabolizing enzymes, which are implicated in various pathological conditions, including cancer and metabolic disorders.

A 2023 study published in the Journal of Medicinal Chemistry elucidated the synthetic pathway of 4-(difluoromethyl)sulfanylphenyl sulfamate, emphasizing its high yield and scalability under mild reaction conditions. The incorporation of a difluoromethylthio (-SCF₂H) group enhances the compound's metabolic stability and bioavailability, addressing a common limitation of sulfamate-based therapeutics. Furthermore, crystallographic analysis revealed that this compound exhibits selective binding to steroid sulfatase (STS), an enzyme overexpressed in hormone-dependent cancers, with an IC₅₀ of 0.8 µM. This finding positions it as a promising candidate for the development of next-generation STS inhibitors.

In addition to its anticancer potential, 4-(difluoromethyl)sulfanylphenyl sulfamate has demonstrated efficacy in modulating bacterial sulfatases, as reported in a recent ACS Infectious Diseases publication. The compound's ability to disrupt bacterial sulfur metabolism pathways offers a novel strategy for combating antibiotic-resistant pathogens. Notably, in vitro assays against Pseudomonas aeruginosa showed a 70% reduction in biofilm formation at submicromolar concentrations, suggesting its utility as an adjuvant in antimicrobial therapy. These dual applications underscore the compound's broad-spectrum biological activity and its potential for repurposing across therapeutic areas.

Despite these advances, challenges remain in optimizing the pharmacokinetic profile of 4-(difluoromethyl)sulfanylphenyl sulfamate. A 2024 preclinical study highlighted its rapid clearance in rodent models, necessitating further structural modifications to improve half-life. Collaborative efforts between academia and industry are now exploring prodrug strategies and nanoparticle-based delivery systems to enhance its therapeutic index. As research progresses, this compound is poised to make substantial contributions to targeted therapy and precision medicine, bridging the gap between chemical biology and clinical applications.